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Compound of Interest

Compound Name:
4-Phenyl-6-

(trifluoromethyl)pyrimidin-2-amine

Cat. No.: B1268523 Get Quote

A Technical Guide to 4-Phenyl-6-
(trifluoromethyl)pyrimidin-2-amine
For Researchers, Scientists, and Drug Development Professionals

Core Compound Details
Compound Name: 4-Phenyl-6-(trifluoromethyl)pyrimidin-2-amine

Molecular Formula: C₁₁H₈F₃N₃

While a specific CAS Number for 4-Phenyl-6-(trifluoromethyl)pyrimidin-2-amine is not

readily available in major chemical databases, its core chemical properties can be defined.

Property Value

Molecular Weight 239.19 g/mol

Chemical Structure

A pyrimidine ring substituted with a phenyl group

at position 4, a trifluoromethyl group at position

6, and an amine group at position 2.
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The synthesis of 4-Phenyl-6-(trifluoromethyl)pyrimidin-2-amine and its derivatives has been

primarily explored for their potential as fungicides. The general synthetic pathway involves a

multi-step process, which is outlined below.
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Starting Materials

Synthesis Steps

Products

Substituted Acetophenone

Step 1: Claisen Condensation
(Intermediate I Formation)

Ethyl Trifluoroacetate

Guanidine Hydrochloride

Step 2: Cyclization
(Target Compound Formation)

Sodium Methoxide

Intermediate:
4,4,4-trifluoro-1-phenylbutane-1,3-dione

Final Product:
4-Phenyl-6-(trifluoromethyl)pyrimidin-2-amine
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Mechanism of Action Investigation

Observation of Fungicidal Activity

Morphological Analysis
(SEM & TEM)

Comparative Analysis with
Known Fungicides (e.g., Cyprodinil)

Hypothesis Generation:
Disruption of Cell Wall/Membrane Integrity

Further Biochemical Assays
(e.g., Ergosterol Biosynthesis Inhibition)

Elucidation of a
Potentially Novel Mode of Action
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[https://www.benchchem.com/product/b1268523#4-phenyl-6-trifluoromethyl-pyrimidin-2-
amine-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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